2-(Dimethylamino)-2-(pyridin-3-yl)ethan-1-ol

• IUPAC Name: 2-(dimethylamino)-2-pyridin-3-ylethanol
• InChI: InChI=1S/C9H14N2O/c1-11(2)9(7-12)8-4-3-5-10-6-8/h3-6,9,12H,7H2,1-2H3
• InChI Key: OBIRRVBGIRVTSV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CO)C1=CN=CC=C1
• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol

Description

2-(Dimethylamino)-2-(pyridin-3-yl)ethan-1-ol (DMAP) is an organic compound with a wide range of applications in organic synthesis and medicinal chemistry. DMAP is a versatile reagent used for the synthesis of a variety of organic compounds, such as amides, esters, lactones, and nitriles. It is also used in the synthesis of various pharmaceuticals, including anti-inflammatory agents, antifungal agents, and antiviral agents. DMAP is a relatively inexpensive and stable reagent, making it an attractive option for organic synthesis.

Scientific Research Applications

Coordination Chemistry and Properties

A study reviewed the chemistry and properties of compounds similar to 2-(Dimethylamino)-2-(pyridin-3-yl)ethan-1-ol, focusing on their preparation, properties, and applications in creating complex compounds. These ligands exhibit interesting spectroscopic properties, structures, magnetic properties, and biological and electrochemical activity, suggesting potential in various scientific and technological applications (Boča, Jameson, & Linert, 2011).

Environmental Science: Photocatalytic Degradation

Another study explored the photocatalytic degradation of pollutants, including pyridine derivatives. This research indicates the potential of photocatalysis in environmental remediation, particularly in water treatment technologies to remove toxic or persistent organic pollutants (Pichat, 1997).

Supramolecular Chemistry

Research into supramolecular capsules derived from calixpyrrole components highlights innovative approaches to creating molecular capsules with potential applications in drug delivery, molecular recognition, and materials science. These capsules can bind specific guests, offering a platform for designing new molecular devices and sensors (Ballester, 2011).

Electrochemical Sensors

The development of electrochemical sensors for detecting specific chemicals, such as paraquat, in food samples showcases the importance of 2-(Dimethylamino)-2-(pyridin-3-yl)ethan-1-ol derivatives in analytical chemistry. These sensors offer high sensitivity and selectivity, essential for ensuring food safety and environmental monitoring (Laghrib et al., 2020).

Chemical Recycling of Carbon Dioxide

In the context of sustainable chemistry, research on the chemical recycling of carbon dioxide into fuels underscores the potential role of pyridine derivatives in catalyzing reactions that convert CO2 into usable fuel, aligning with efforts to address climate change and energy sustainability (Centi & Perathoner, 2009).